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Compound of Interest

Compound Name: CAY10505

Cat. No.: B7943238

Get Quote

Abstract: CAY10505 is a potent, selective, and reversible inhibitor of the class IB

phosphoinositide 3-kinase (PI3K) isoform p110

. Its chemical structure, featuring a thiazolidinedione ring linked to a furan moiety, renders it
susceptible to specific degradation pathways—primarily oxidation and hydrolysis—if
mishandled. This guide synthesizes field-proven storage protocols with mechanistic chemical
insights to ensure your experimental data remains reproducible.

Part 1: The "Golden Rules" of Storage
To prevent the degradation of CAY10505, you must treat it as a dynamic chemical entity rather

than a static reagent.

Solid State Storage (Upon Receipt)
Temperature: Store immediately at -20°C.

Humidity Control: The thiazolidinedione ring is sensitive to hydrolytic cleavage. Keep the vial

in a sealed container with active desiccant (e.g., silica gel) to minimize moisture absorption.
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Light Protection: The furan ring system is photosensitive. Store in amber vials or wrap clear

vials in aluminum foil.

Solubilization & Stock Solutions
Primary Solvent:DMSO or DMF (Dimethylformamide).

Concentration: Up to 20 mg/mL in pure DMSO or DMF.[1]

Storage of Stocks:

Short-term (< 1 month): -20°C.

Long-term (> 1 month): -80°C.

Aliquot Rule: Never refreeze the bulk stock. Prepare single-use aliquots (e.g., 10-50 µL) to

avoid repeated freeze-thaw cycles, which introduce moisture and oxygen.

Aqueous Working Solutions (The Danger Zone)
Stability: < 24 hours.

Protocol: Prepare fresh immediately before use.

Solubility Limit: CAY10505 is hydrophobic. Its solubility in PBS (pH 7.[1]2) is extremely low

(~0.15 mg/mL), even with a 1:5 DMSO cosolvent ratio.

Precipitation Risk: Diluting a high-concentration DMSO stock directly into aqueous media

often causes immediate "crashing out" (precipitation).

Part 2: Experimental Workflow & Decision Tree
The following diagram illustrates the critical decision points for handling CAY10505 to maintain

chemical integrity.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for CAY10505 handling. Note the critical failure point at high aqueous

concentrations.

Part 3: Troubleshooting & FAQs
Q1: I diluted my 20 mg/mL DMSO stock 1:1000 into cell
culture media, but I see fine crystals. Why?
A: This is a classic "crash-out" event. While 1:1000 (0.1% DMSO) is generally safe for cells, the

local concentration at the tip of the pipette tip during addition can exceed the solubility limit.

The Fix:

Intermediate Dilution: Dilute your stock 1:10 in DMSO first (to 2 mg/mL).

Vortexing: Vortex the media vigorously while adding the drug solution dropwise.

Warmth: Pre-warm the media to 37°C; cold media promotes precipitation.

Q2: My stock solution in DMSO has turned from
colorless to light yellow. Is it degraded?
A: Likely, yes. Yellowing often indicates oxidation of the furan ring or thio-ether linkages.
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Cause: Exposure to air (oxygen) or light during storage.

Verification: Run a quick LC-MS or HPLC. If the peak purity is <95% or if the mass spectrum

shows a +16 Da shift (oxidation), discard the stock.

Prevention: Always purge the headspace of your storage vials with inert gas (Argon or

Nitrogen) before sealing.

Q3: Can I store CAY10505 in Ethanol?
A: It is possible, but DMSO is superior for stability. Ethanol is more volatile, leading to

concentration changes over time as it evaporates even in sealed tubes at -20°C. Furthermore,

ethanol is hygroscopic and can pull moisture into the sample, accelerating hydrolysis of the

thiazolidinedione ring.

Q4: What is the maximum time I can leave the
compound in culture media?
A: We recommend refreshing the media containing CAY10505 every 24 hours.

Reasoning: In aqueous buffers (pH 7.4), the thiazolidinedione ring undergoes slow hydrolytic

ring-opening. Additionally, serum proteins in media (FBS) can bind the drug, reducing the

effective free concentration over time.

Part 4: Solubility & Stability Data Summary

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Part 5: Mechanistic Degradation Pathways
Understanding how the molecule breaks down helps you prevent it.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: Primary degradation pathways. Hydrolysis is driven by moisture/pH, while oxidation is

driven by light/air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7943238#cay10505-storage-conditions-to-prevent-
degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b7943238#cay10505-storage-conditions-to-prevent-degradation
https://www.benchchem.com/product/b7943238#cay10505-storage-conditions-to-prevent-degradation
https://www.benchchem.com/product/b7943238#cay10505-storage-conditions-to-prevent-degradation
https://www.benchchem.com/product/b7943238#cay10505-storage-conditions-to-prevent-degradation
https://www.benchchem.com/product/b7943238?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7943238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

